2-[[2-[2-(3,5-dimethylpyrazol-1-yl)ethyl]-[1,2,4]triazolo[1,5-c]quinazolin-5-yl]sulfanyl]-N,N-diethylacetamide

• IUPAC Name: 2-[[2-[2-(3,5-dimethylpyrazol-1-yl)ethyl]-[1,2,4]triazolo[1,5-c]quinazolin-5-yl]sulfanyl]-N,N-diethylacetamide
• InChI: InChI=1S/C22H27N7OS/c1-5-27(6-2)20(30)14-31-22-23-18-10-8-7-9-17(18)21-24-19(26-29(21)22)11-12-28-16(4)13-15(3)25-28/h7-10,13H,5-6,11-12,14H2,1-4H3
• InChI Key: NVHHOWYQAFFMPL-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)CSC1=NC2=CC=CC=C2C3=NC(=NN31)CCN4C(=CC(=N4)C)C
• Molecular Formula: C22H27N7OS
• Molecular Weight: 437.6 g/mol

Description

The compound you mentioned contains several structural motifs common in organic chemistry, including a pyrazole ring, a triazole ring, and a quinazoline ring. These structures are often found in various pharmaceuticals and functional materials due to their diverse chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by techniques such as X-ray crystallography. This would provide detailed information about the arrangement of atoms in the molecule and the angles and lengths of chemical bonds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its molecular structure. For example, the presence of multiple nitrogen-containing rings could make the compound polar and potentially soluble in water.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, if this compound were a drug, its mechanism of action could involve binding to a specific protein in the body.

Future Directions

The future research directions involving this compound could include exploring its potential applications in areas like medicine or materials science, or studying its chemical properties in more detail.